Cas no 1806299-91-1 (Methyl 5-cyano-2-mercapto-4-(trifluoromethylthio)benzoate)

• Product Name: Methyl 5-cyano-2-mercapto-4-(trifluoromethylthio)benzoate
• CAS No: 1806299-91-1
• MF: C₁₀H₆F₃NO₂S₂
• MW: 293.285350322723
• CID: 4951663
• Update Time: 2025-07-25

Methyl 5-cyano-2-mercapto-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-mercapto-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C10H6F3NO2S2/c1-16-9(15)6-2-5(4-14)8(3-7(6)17)18-10(11,12)13/h2-3,17H,1H3
• InChI Key： DBTZJJSCMINCTN-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC(=C(C(=O)OC)C=C1C#N)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 366
• XLogP3: 3.4
• Topological Polar Surface Area: 76.4

Additional information on Methyl 5-cyano-2-mercapto-4-(trifluoromethylthio)benzoate

Recent Advances in the Study of Methyl 5-cyano-2-mercapto-4-(trifluoromethylthio)benzoate (CAS: 1806299-91-1)

Methyl 5-cyano-2-mercapto-4-(trifluoromethylthio)benzoate (CAS: 1806299-91-1) is a chemically synthesized compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethylthio and cyano functional groups, has shown promising potential in various pharmaceutical applications, particularly in drug discovery and development. Recent studies have focused on its synthesis, structural properties, and biological activities, making it a subject of intense research.

The synthesis of Methyl 5-cyano-2-mercapto-4-(trifluoromethylthio)benzoate involves a multi-step process that includes the introduction of the trifluoromethylthio group, a moiety known for its ability to enhance the metabolic stability and bioavailability of pharmaceutical compounds. Researchers have optimized the synthetic route to improve yield and purity, which is critical for its application in high-throughput screening and drug development. The compound's structural elucidation has been confirmed through advanced spectroscopic techniques, including NMR and mass spectrometry.

In terms of biological activity, Methyl 5-cyano-2-mercapto-4-(trifluoromethylthio)benzoate has demonstrated notable inhibitory effects on specific enzymatic targets. Recent in vitro studies have shown that it acts as a potent inhibitor of certain kinases and proteases, which are implicated in various disease pathways, including cancer and inflammatory disorders. The compound's mechanism of action involves the covalent modification of active-site residues, a feature that enhances its selectivity and potency. These findings suggest its potential as a lead compound for the development of novel therapeutics.

Further investigations into the pharmacokinetic and pharmacodynamic properties of Methyl 5-cyano-2-mercapto-4-(trifluoromethylthio)benzoate are underway. Preliminary data indicate favorable absorption and distribution profiles, although challenges related to metabolic stability and toxicity remain to be addressed. Researchers are exploring structural modifications to optimize these parameters while retaining the compound's biological efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

The broader implications of this research extend beyond the immediate applications of Methyl 5-cyano-2-mercapto-4-(trifluoromethylthio)benzoate. The compound serves as a valuable tool for understanding the role of trifluoromethylthio and cyano groups in drug-receptor interactions. Additionally, its study contributes to the growing body of knowledge on sulfur-containing compounds, which are increasingly recognized for their therapeutic potential. Future research directions may include the exploration of its derivatives and their applications in targeted therapy and personalized medicine.

In conclusion, Methyl 5-cyano-2-mercapto-4-(trifluoromethylthio)benzoate (CAS: 1806299-91-1) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and biological activities make it a focus of ongoing research, with potential implications for the development of new drugs. Continued investigation into its properties and applications will likely yield significant advancements in the treatment of various diseases, underscoring the importance of this compound in contemporary chemical biology and pharmaceutical research.